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Compound of Interest

Compound Name: (S)-(+)-Phenylsuccinic acid

Cat. No.: B1585341

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for (S)-
(+)-Phenylsuccinic acid (CAS No. 4036-30-0). The information is intended to support
laboratory research and drug development activities by promoting safe practices and
minimizing potential hazards.

Chemical and Physical Properties

(S)-(+)-Phenylsuccinic acid is a chiral organic compound utilized as a building block in the
synthesis of pharmaceuticals and other fine chemicals.[1] A summary of its key physical and
chemical properties is presented below.
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Property Value Source(s)

Molecular Formula C10H1004 [21[3114]

Molecular Weight 194.18 g/mol [2][4]
Almost white to white or off-

Appearance ] ] ] [1112][5]
white crystalline powder/solid.

Melting Point 173-180 °C [2][3][6]

Boiling Point ~307.8 - 368 °C [2][3]
Very soluble in water. Soluble

- in hot water and polar organic

Solubility _ [21[7]
solvents like alcohols and
ethers.

pKa 3.49 [2]

LogP 1.12-1.22 [2]I3]

Hazard Identification and Classification

(S)-(+)-Phenylsuccinic acid is generally considered to pose a low to moderate hazard in a

laboratory setting. However, there are some discrepancies in its classification across different

safety data sheets (SDS). The primary hazards are associated with irritation upon contact.

Summary of GHS Hazard Statements:[8][9]

H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[6][8][9]

H319: Causes serious eye irritation.[6][8][9]

H335: May cause respiratory irritation.[8]

It is important to note that some suppliers classify the substance as "not a hazardous

substance or mixture".[4] Given the potential for irritation, it is prudent to handle it with care,

assuming it to be hazardous. The toxicological properties of this material have not been fully
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investigated.[5] No classification data on the carcinogenic properties of this material is available
from the EPA, IARC, NTP, OSHA, or ACGIH.[4][8]

Experimental Protocols for Safe Handling

Adherence to standard laboratory safety protocols is essential when working with (S)-(+)-

Phenylsuccinic acid. The following procedures are based on information from multiple safety

data sheets.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical to determine the

appropriate PPE. The following are general recommendations:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4][5][10]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin
exposure. Gloves must be inspected prior to use and disposed of properly after use.[4][5][8]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
exposure.[5][8]

Respiratory Protection: If operations generate dust, use a NIOSH/MSHA or European
Standard EN 149 approved respirator (e.g., N95 or P1 dust mask).[4][5][6]

General Handling Protocol

Ventilation: Always handle (S)-(+)-Phenylsuccinic acid in a well-ventilated area, such as a
chemical fume hood, especially when handling the solid powder to minimize dust generation
and accumulation.[5][8]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[5] Do not breathe dust.[7]

Hygiene: Wash hands thoroughly after handling.[5][8] Do not eat, drink, or smoke when
using this product.[8]
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» Weighing: When weighing the solid, do so in a manner that minimizes dust creation. A
weighing boat or enclosure is recommended.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.[2][5][8] Keep the container tightly closed when not in use.[5][8]

Spill Cleanup Protocol

In the event of a spill, follow these steps:

o Evacuate: Evacuate the immediate area if a large amount of dust is generated.

e Ventilate: Ensure the area is well-ventilated.

o PPE: Wear the appropriate personal protective equipment as outlined in section 3.1.

o Containment: For dry spills, carefully sweep or vacuum the material and place it into a
suitable, labeled disposal container.[4][5] Avoid generating dusty conditions.[5] Do not
discharge into drains or rivers.[8]

o Decontamination: Clean the spill area thoroughly with soap and water.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.[4]

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures Source(s)

Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation o o [5][8][10]
respiration. If breathing is
difficult, give oxygen. Get

medical attention.

Wash off immediately with
plenty of soap and water for at
least 15 minutes while
Skin Contact removing all contaminated [51[8][10]
clothing and shoes. Get
medical attention if irritation

OcCcurs.

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Remove
Eye Contact ] [51[8][10]
contact lenses if present and
easy to do. Continue rinsing.
Get medical attention if

irritation persists.

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Never
Ingestion give anything by mouth to an [518]

unconscious person. Call a

poison center or

doctor/physician if you feel

unwell.

Stability and Reactivity

 Stability: Stable under normal storage conditions.[2][8][10]
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e Incompatible Materials: Strong oxidizing agents.[2][8][10]

e Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon
monoxide and carbon dioxide.[8][10]

Logical Workflow and Diagrams
Risk Assessment and Handling Workflow

The following diagram illustrates a logical workflow for the risk assessment and safe handling
of (S)-(+)-Phenylsuccinic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585341#s-phenylsuccinic-acid-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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